Cas no 2034616-42-5 (6-(oxan-4-ylmethoxy)-N-(4-sulfamoylphenyl)pyridine-3-carboxamide)

• Product Name: 6-(oxan-4-ylmethoxy)-N-(4-sulfamoylphenyl)pyridine-3-carboxamide
• CAS No: 2034616-42-5
• MF: C₁₈H₂₁N₃O₅S
• MW: 391.44144320488
• CID: 5552753
• Update Time: 2025-06-08

6-(oxan-4-ylmethoxy)-N-(4-sulfamoylphenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(oxan-4-ylmethoxy)-N-(4-sulfamoylphenyl)pyridine-3-carboxamide

• Inchi： 1S/C18H21N3O5S/c19-27(23,24)16-4-2-15(3-5-16)21-18(22)14-1-6-17(20-11-14)26-12-13-7-9-25-10-8-13/h1-6,11,13H,7-10,12H2,(H,21,22)(H2,19,23,24)
• InChI Key： WVOKCAVRNWUEND-UHFFFAOYSA-N
• SMILES： C1=NC(OCC2CCOCC2)=CC=C1C(NC1=CC=C(S(N)(=O)=O)C=C1)=O

Additional information on 6-(oxan-4-ylmethoxy)-N-(4-sulfamoylphenyl)pyridine-3-carboxamide

Introduction to 6-(oxan-4-ylmethoxy)-N-(4-sulfamoylphenyl)pyridine-3-carboxamide (CAS No. 2034616-42-5)

6-(oxan-4-ylmethoxy)-N-(4-sulfamoylphenyl)pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. With the CAS number 2034616-42-5, this molecule represents a confluence of heterocyclic chemistry and functional group diversity, making it a subject of intense research interest. The compound’s pyridine core, combined with an oxymethoxy substituent and a sulfamoylphenyl group, positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural composition of 6-(oxan-4-ylmethoxy)-N-(4-sulfamoylphenyl)pyridine-3-carboxamide is notable for its ability to interact with biological targets in multiple ways. The pyridine ring, a common motif in bioactive molecules, is known for its capacity to engage with enzymes and receptors due to its aromaticity and electron-rich nature. This feature, coupled with the presence of both polar and non-polar regions in the molecule, enhances its solubility and bioavailability, critical factors in pharmaceutical development.

The oxan-4-ylmethoxy group introduces a cycloalkyl ether moiety, which can influence the compound’s metabolic stability and binding affinity. This particular substitution pattern has been explored in various drug candidates, where it often serves to modulate pharmacokinetic properties while maintaining efficacy. The sulfamoylphenyl moiety further adds to the molecule’s complexity by introducing a negatively charged sulfonamide group, known for its role in enhancing binding interactions through hydrogen bonding and ionic interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies using molecular docking simulations have suggested that 6-(oxan-4-ylmethoxy)-N-(4-sulfamoylphenyl)pyridine-3-carboxamide may interact with proteins involved in inflammatory pathways, making it a potential lead compound for the development of novel anti-inflammatory agents. The sulfamoyl group, in particular, has been identified as a key pharmacophore in several approved drugs targeting inflammatory diseases.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate activity against certain enzyme targets, with IC50 values suggesting potential therapeutic relevance. The oxymethoxy group appears to play a role in modulating the compound’s solubility, allowing for better penetration into biological membranes. This balance between lipophilicity and polarizability is crucial for achieving optimal pharmacokinetic properties.

The synthesis of 6-(oxan-4-ylmethoxy)-N-(4-sulfamoylphenyl)pyridine-3-carboxamide presents unique challenges due to the complexity of its structure. Multi-step synthetic routes involving cyclization reactions, nucleophilic substitutions, and protecting group strategies are typically employed. Advances in synthetic methodologies have made it possible to produce this compound with higher yields and purity, facilitating further pharmacological investigation.

One of the most exciting aspects of this compound is its potential as a scaffold for structure-based drug design. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored properties. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying novel drug candidates.

The sulfamoylphenyl moiety has been particularly interesting for medicinal chemists due to its versatility. It can be easily modified to alter electronic properties or introduce additional hydrogen bond donors/acceptors. For instance, replacing the phenyl ring with heterocyclic analogs may lead to compounds with enhanced binding affinity or selectivity.

Computational modeling has also shed light on the conformational flexibility of 6-(oxan-4-ylmethoxy)-N-(4-sulfamoylphenyl)pyridine-3-carboxamide. NMR spectroscopic studies combined with molecular dynamics simulations suggest that the molecule adopts multiple conformations in solution, which could influence its interactions with biological targets. Understanding these conformational changes is essential for optimizing drug design strategies.

Recent publications have highlighted the importance of bioisosterism in drug discovery. By replacing one functional group with another while maintaining similar steric and electronic properties, chemists can generate novel compounds with improved pharmacological profiles. In the case of 6-(oxan-4-ylmethoxy)-N-(4-sulfamoylphenyl)pyridine-3-carboxamide, exploring bioisosteric replacements for the oxymethoxy group could lead to new derivatives with enhanced metabolic stability or altered receptor interactions.

The compound’s potential as an anti-inflammatory agent is particularly promising given the increasing prevalence of chronic inflammatory diseases worldwide. The sulfamoyl group’s ability to modulate enzyme activity has been exploited in several existing therapeutics, suggesting that 6-(oxan-4-ylmethoxy)-N-(4-sulfamoylphenyl)pyridine-3-carboxamide could serve as a valuable starting point for developing new treatments.

Future research directions may include exploring the compound’s mechanism of action at a molecular level using advanced biophysical techniques such as X-ray crystallography or cryo-electron microscopy. These methods can provide detailed insights into how 6-(oxan-4-ylmethoxy)-N-(4-sulfamoylphenyl)pyridine-3-carboxamide interacts with its target proteins, guiding further optimization efforts.

The integration of machine learning algorithms into drug discovery pipelines has also shown great promise for accelerating the identification of novel lead compounds like 6-(oxan-4-ylmethoxy)-N-(4-sulfamoylphenyl)pyridine-3-carboxamide. Predictive models can analyze large datasets to identify structural features associated with biological activity, enabling researchers to prioritize promising candidates for experimental validation.

In conclusion,6-(oxan-4-ylylmethoxy)-N-(4-sulfamoylphenyl)pyridine -3-carboxamide (CAS No. 2034616 -42 -5) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a compelling subject for further study. As research continues，this molecule is likely to play an important role in shaping future therapeutic strategies across various disease areas.